Cas no 63104-99-4 (2-bromo-1,4-diphenylbutane-1,4-dione)

2-bromo-1,4-diphenylbutane-1,4-dione structure
63104-99-4 structure
Product Name:2-bromo-1,4-diphenylbutane-1,4-dione
CAS No:63104-99-4
MF:C16H13BrO2
MW:317.177223920822
CID:958705
PubChem ID:290780
Update Time:2025-04-19

2-bromo-1,4-diphenylbutane-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-1,4-diphenylbutane-1,4-dione
    • 1, 2-bromo-1,4-diphenyl-
    • 1-Brom-1.2-dibenzoyl-aethan
    • 2-Brom-1,4-diphenyl-1,4-butandion
    • 2-Brom-1,4-diphenyl-butan-1,4-dion
    • 2-bromo-1,4-diphenyl-1,4-butanedione
    • 2-bromo-1,4-diphenyl-butane-1,4-dione
    • AC1L6EHB
    • AC1Q5ER8
    • AG-J-71373
    • AR-1D9366
    • CTK5B7568
    • NSC154985
    • NSC-154985
    • 63104-99-4
    • DTXSID10302906
    • Inchi: 1S/C16H13BrO2/c17-14(16(19)13-9-5-2-6-10-13)11-15(18)12-7-3-1-4-8-12/h1-10,14H,11H2
    • InChI Key: POAJBEKARGGZCV-UHFFFAOYSA-N
    • SMILES: BrC(C(C1C=CC=CC=1)=O)CC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 316.00989
  • Monoisotopic Mass: 316.00989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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